N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H19ClFN3O3S2/c22-16-3-1-14(2-4-16)19-13-30-21(24-19)25-20(27)15-9-11-26(12-10-15)31(28,29)18-7-5-17(23)6-8-18/h1-8,13,15H,9-12H2,(H,24,25,27)
• InChI Key: NXNQHPVSGSXCGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H19ClFN3O3S2
• Molecular Weight: 480.0 g/mol

Description

“N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide” is a chemical compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry. A mild, efficient, and convenient method for the synthesis of 5-(4-chlorophenyl)-N-substituted-1,3,4-thiadiazole-2-sulfonamide derivatives from easily accessible p-chlorobenzoic acid has been described.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles have been found to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Properties

Thiazoles have been investigated for their antioxidant potential. The thiazole ring structure allows for the delocalization of π-electrons, contributing to its aromaticity. .

Analgesic and Anti-Inflammatory Effects

Thiazole derivatives have shown promise as analgesics and anti-inflammatory agents. Researchers have explored their impact on pain pathways and inflammation-related processes. .

Antimicrobial and Antifungal Activity

Thiazoles, including related compounds, exhibit antimicrobial and antifungal properties. For instance, sulfathiazole (an antimicrobial drug) contains a thiazole ring. .

Antiviral Applications

While not directly mentioned for our compound, thiazoles have been studied as potential antiviral agents. .

Neuroprotective Effects

Thiazoles have been explored for their neuroprotective properties. .

Antitumor or Cytotoxic Activity

Thiazoles have been associated with antitumor effects. .

Mechanism of Action

While the specific mechanism of action for “N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide” is not mentioned in the search results, thiazole derivatives have been found to exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Future Directions

Thiazoles have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.